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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493

This document provides comprehensive safety and logistical guidance for the proper handling
and disposal of 2,3-Dichloronitrobenzene, designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical to ensure personnel
safety and environmental compliance.

Immediate Safety and Handling Precautions

Before handling or disposing of 2,3-Dichloronitrobenzene, it is imperative to be familiar with
its hazards. This substance is harmful if swallowed, toxic in contact with skin, causes significant
skin and eye irritation, and is toxic to aquatic life with long-lasting effects[1].

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) to prevent skin
exposure[2][3].

o Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA's eye
and face protection regulations[2].

» Lab Coat/Protective Clothing: Wear appropriate protective clothing to prevent skin contact[2].

o Respiratory Protection: If handling powders, generating dust, or if exposure limits are
exceeded, use a NIOSH/MSHA approved respirator with a particulate filter (P3 filter for toxic
particles is recommended)[2][4][5].
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In Case of Exposure:

« Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
thoroughly with soap and plenty of water[1][5].

o Eye Contact: Flush eyes with copious amounts of water for at least 20-30 minutes, removing
contact lenses if present. Seek immediate medical attention[1][5].

e Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical aid[2].

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Get medical aid immediately[2].

Physicochemical and Hazard Data

The following table summarizes key quantitative data for 2,3-Dichloronitrobenzene.

Property Value

Molecular Formula CeH3CI2NO2

Molecular Weight 192.00 g/mol [1][5]

Appearance Light yellow or colorless-to-yellow crystals[5][6]
Melting Point 61-62 °C (142-144 °F)[5]

Boiling Point 257-258 °C (495-496 °F) at 760 mmHg[5]
Flash Point 124 °C (255 °F)[5]

Specific Gravity 1.72 (Denser than water)[5]

Water Solubility 62.4 mg/L at 20 °C (less than 0.1 mg/mL)[4][5]
UN Number UN 2811 or UN 1578J6]

Hazard Class 6.1 (Toxic Substances)[6]

Operational and Disposal Plans
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Disposal of 2,3-Dichloronitrobenzene must be handled as hazardous waste. Chemical waste
generators are responsible for ensuring complete and accurate classification and disposal in
accordance with federal, state, and local regulations[2].

Protocol 1: Spill Management

Immediate and correct response to a spill is critical to prevent exposure and environmental
contamination.

Methodology for Small Spills:

Evacuate and Secure: Alert personnel in the immediate area and remove all sources of
ignition[5].

Don PPE: Ensure you are wearing the full required PPE as listed above.

Dampen Material: Gently dampen the spilled solid material with ethanol to prevent dust from
becoming airborne[5].

Collect Spill: Carefully transfer the dampened material into a suitable, sealable container
labeled for hazardous waste[5].

Clean Residue: Use absorbent paper dampened with ethanol to wipe up any remaining
material[5].

Decontaminate Area: Wash the entire contaminated surface with ethanol, followed by a
thorough wash with soap and water[5].

Package Waste: Seal the absorbent paper and any contaminated clothing in a vapor-tight
plastic bag for disposal along with the primary waste[5].

Methodology for Large Spills:
 |solate Area: Isolate the spill area for at least 25 meters (75 feet) in all directions[5].

o Prevent Dusting: If appropriate, moisten the spilled substance to prevent dust generation[4]

[6].
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» Contain and Collect: Sweep the substance into sealable, labeled containers for disposal[4]
[6]. Avoid actions that generate dust[2].

» Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department
immediately.

Protocol 2: Waste Collection and Final Disposal

Systematic collection and labeling are mandatory for regulatory compliance.
Methodology:

o Use Designated Containers: Collect all waste 2,3-Dichloronitrobenzene, including
contaminated materials from spills, in its original container or a designated, compatible, and
sealable hazardous waste container[1]. Do not mix with other waste streams][1].

e Proper Labeling: Clearly label the container with the words "HAZARDOUS WASTE," the full
chemical name "2,3-Dichloronitrobenzene,” and the approximate quantity or
concentration[7]. The container must be tightly capped at all times except when adding
waste[7].

e Segregated Storage: Store the waste container in a cool, dry, well-ventilated area away from
incompatible substances such as oxidizing agents and bases[2]. Ensure the storage location
is secure and under the control of the generator[7].

e Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for pickup and final disposal. Provide them with a
complete list of the waste's components[7]. All waste must be disposed of at an approved
waste disposal plant[1]. Do not discharge the waste into drains or the environment[4][8].

Mandatory Visualizations

The following diagram illustrates the logical workflow for the proper disposal of 2,3-
Dichloronitrobenzene waste.
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Caption: Disposal workflow for 2,3-Dichloronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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